Cas no 1508-07-2 (Propanedinitrile, ethylidene-)

• Product Name: Propanedinitrile, ethylidene-
• CAS No: 1508-07-2
• MF: C₅H₄N₂
• MW: 92.0986604690552
• CID: 1326775
• PubChem ID: 564184
• Update Time: 2025-04-20

Propanedinitrile, ethylidene- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, ethylidene-
• 2-ethylidenepropanedinitrile
• 2-ethylidene malononitrile
• NSC-97154
• G28752
• 1508-07-2
• NSC97154
• ethylidenemalononitrile
• NCIOpen2_001845
• DTXSID20340354
• 2-cyano-but-2-enenitrile
• 2-Ethylidenemalononitrile #

• Inchi： 1S/C5H4N2/c1-2-5(3-6)4-7/h2H,1H3
• InChI Key： VPGXPWHNPQONBA-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C/C

Computed Properties

• Exact Mass: 92.03752
• Monoisotopic Mass: 92.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58